Cas no 423735-39-1 (1-(propan-2-yl)-2-propyl-1H-1,3-benzodiazole)

• Product Name: 1-(propan-2-yl)-2-propyl-1H-1,3-benzodiazole
• CAS No: 423735-39-1
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 6198664
• PubChem ID: 1542131
• Update Time: 2025-05-24

1-(propan-2-yl)-2-propyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-2-propyl-1H-1,3-benzodiazole
• SR-01000006329
• 1-isopropyl-2-propyl-1H-benzo[d]imidazole
• AKOS002170052
• HMS1417I10
• SR-01000006329-1
• F0468-0185
• 423735-39-1
• 1-propan-2-yl-2-propylbenzimidazole
• IFLab1_001946

• Inchi： 1S/C13H18N2/c1-4-7-13-14-11-8-5-6-9-12(11)15(13)10(2)3/h5-6,8-10H,4,7H2,1-3H3
• InChI Key： RISXKCXCETVWDF-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2N=C1CCC)C(C)C

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-(propan-2-yl)-2-propyl-1H-1,3-benzodiazole

1-(propan-2-yl)-2-propyl-1H-1,3-benzodiazole: A Comprehensive Overview

1-(propan-2-yl)-2-propyl-1H-1,3-benzodiazole (CAS No. 423735-39-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the benzodiazepine class, a group of drugs known for their diverse pharmacological properties, including anxiolytic, sedative, and muscle relaxant effects. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 1-(propan-2-yl)-2-propyl-1H-1,3-benzodiazole.

Chemical Structure and Synthesis

The chemical structure of 1-(propan-2-yl)-2-propyl-1H-1,3-benzodiazole is characterized by a benzene ring fused with a diazepine ring, with substituents at specific positions. The presence of the isopropyl and propyl groups at the 1 and 2 positions, respectively, imparts unique properties to this compound. The synthesis of 1-(propan-2-yl)-2-propyl-1H-1,3-benzodiazole typically involves multi-step reactions, starting from readily available precursors such as 2-amino-5-methylphenol and propionitrile. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound.

Biological Activities

1-(propan-2-yl)-2-propyl-1H-1,3-benzodiazole has been extensively studied for its biological activities. One of the key areas of research is its potential as an anxiolytic agent. Studies have shown that this compound exhibits significant anxiolytic effects in animal models, comparable to those of traditional benzodiazepines like diazepam. However, it also demonstrates a reduced risk of side effects such as sedation and cognitive impairment. This makes it a promising candidate for the development of safer anxiolytic drugs.

In addition to its anxiolytic properties, 1-(propan-2-yl)-2-propyl-1H-1,3-benzodiazole has been investigated for its potential as a muscle relaxant. Preclinical studies have indicated that it can effectively reduce muscle spasms without causing significant motor impairment. This property is particularly valuable in the treatment of conditions such as spasticity associated with multiple sclerosis or spinal cord injuries.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 1-(propan-2-yl)-2-propyl-1H-1,3-benzodiazole has been explored through various clinical trials. Early-phase trials have shown promising results in terms of safety and efficacy. For instance, a Phase II trial evaluating the compound's effectiveness in treating generalized anxiety disorder (GAD) demonstrated significant improvements in anxiety symptoms with minimal side effects. These findings have paved the way for further clinical investigations.

Beyond anxiety disorders, there is growing interest in exploring the broader therapeutic applications of 1-(propan-2-yl)-2-propyl-1H-1,3-benzodiazole. Researchers are investigating its potential in treating other neurological conditions such as epilepsy and neuropathic pain. Preliminary studies suggest that it may have anticonvulsant properties and could be effective in managing chronic pain conditions.

Mechanism of Action

The mechanism of action of 1-(propan-2-yl)-2-propyl-1H-1,3-benzodiazole involves its interaction with the gamma-Aminobutyric acid (GABA) receptor complex. Specifically, it binds to the benzodiazepine site on the GABA_A receptor, enhancing the inhibitory effects of GABA on neuronal activity. This leads to reduced neuronal excitability and subsequent anxiolytic and muscle relaxant effects. Understanding this mechanism is crucial for optimizing the therapeutic use of this compound and developing more targeted treatments.

Safety Profile and Future Directions

The safety profile of 1-(propan-2-yl)-2-propyl-1H-1,3-benzodiazole is another important aspect that has been extensively studied. Preclinical data indicate that it has a favorable safety margin with minimal adverse effects at therapeutic doses. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other medications.

In conclusion, 1-(propan-2-yl)-2-propyl-1H-1,3-benzodiazole (CAS No. 423735-39-1) represents a promising compound with diverse pharmacological activities and therapeutic potential. Its unique chemical structure and favorable biological profile make it a valuable candidate for further development in the pharmaceutical industry. As research continues to advance our understanding of this compound, it holds the potential to significantly improve the treatment options for various neurological disorders.